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Compound of Interest

Compound Name: Direct Yellow 106

Cat. No.: B12381963 Get Quote

Adsorption of Anionic Dyes by Biochar: A
Comparative Guide
For the attention of Researchers, Scientists, and Drug Development Professionals.

Please Note: Direct experimental data on the adsorption of Direct Yellow 106 by biochar is not

readily available in the current body of scientific literature. This guide, therefore, presents a

comparative analysis of the adsorption capacities of various biochars for other structurally

similar anionic dyes, such as Congo Red, Reactive Red 24, Acid Yellow 36, and Remazol

Yellow FG. This information serves as a valuable proxy for understanding the potential efficacy

of biochar in the remediation of wastewater containing Direct Yellow 106 and other anionic

dyes.

Comparative Adsorption Capacities of Various
Biochars for Anionic Dyes
The efficiency of biochar in adsorbing anionic dyes is influenced by several factors, including

the feedstock material, pyrolysis temperature, and any subsequent activation or modification

processes. The following table summarizes the maximum adsorption capacities (q_max) of

different biochars for various anionic dyes as reported in the literature.
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Biochar
Feedstock

Pyrolysis
Temperatur
e (°C)

Activation/
Modificatio
n

Anionic Dye

Maximum
Adsorption
Capacity
(q_max,
mg/g)

Reference

Leather

Shavings
750-900 None Congo Red 1916 [1]

Pecan Shells 800 None Congo Red 130.48 [2]

Haematoxylu

m

campechianu

m

Not specified
H₃PO₄

Activation
Congo Red 114.8 [3]

Orange Peel Not specified
CTAB

Modification
Congo Red 290.1 [4][5]

Switchgrass 900 None Congo Red 22.6 [6]

Sugarcane

Bagasse
Not specified

ZnO

Nanoparticles

Reactive Red

24
105.24 [7]

Cassava

Root Husks
Not specified

ZnO

Nanoparticles

Reactive Red

24
81.04 [8][7]

Acacia

leucophloea

Wood

Sawdust

700 None
Reactive Red

2

>98%

removal
[9]

Bagasse and

Attapulgite

(1:3)

700 None

Reactive

Brilliant Red

X-3B

Not specified [10][11]

Delonix regia

Seed Pods
Not specified

Sulphur-

functionalizati

on

Acid Yellow

36
270.27 [12][13]

Watermelon

Peels

Not specified Ozone,

NH₄OH,

Acid Yellow

11

462.18
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TETA

Coffee Fruit

Shell
300

NaOH

Activation

Remazol

Yellow FG
0.27

[14][15][16]

[17]

Experimental Protocols
The methodologies employed in studying the adsorption of anionic dyes by biochar typically

follow a standardized procedure, as outlined below.

Biochar Preparation and Characterization
Feedstock Preparation: The raw biomass (e.g., pecan shells, leather shavings, sugarcane

bagasse) is washed with deionized water to remove impurities, dried in an oven (typically at

100-110°C) until a constant weight is achieved, and then ground and sieved to a uniform

particle size.

Pyrolysis: The prepared biomass is subjected to pyrolysis in a furnace under a nitrogen

atmosphere to prevent combustion. The pyrolysis temperature and heating rate are critical

parameters that are varied to produce biochars with different characteristics[2]. For instance,

some studies have utilized temperatures ranging from 300°C to 900°C[1][2][6][9][10][11][15].

Activation/Modification (Optional): To enhance the adsorption capacity, the produced biochar

can be activated or modified.

Chemical Activation: This involves impregnating the biochar with an activating agent (e.g.,

H₃PO₄, NaOH, ZnCl₂) followed by heating.[3][16]

Surface Modification: The biochar surface can be modified to introduce specific functional

groups or nanoparticles (e.g., ZnO) to improve its affinity for the target dye[4][5][8][7].

Characterization: The resulting biochar is characterized using various analytical techniques

to determine its physicochemical properties, including:

Surface Area and Pore Size Distribution: Brunauer-Emmett-Teller (BET) and Barrett-

Joyner-Halenda (BJH) analyses.
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Surface Morphology: Scanning Electron Microscopy (SEM).

Functional Groups: Fourier-Transform Infrared Spectroscopy (FTIR).

Crystalline Structure: X-ray Diffraction (XRD).

Batch Adsorption Experiments
Batch adsorption studies are conducted to evaluate the adsorption performance of the biochar.

Preparation of Dye Solution: A stock solution of the anionic dye is prepared by dissolving a

known mass of the dye in deionized water. Experimental solutions of desired concentrations

are then prepared by diluting the stock solution.

Adsorption Procedure: A known mass of biochar is added to a fixed volume of the dye

solution with a specific initial concentration in a flask. The mixture is then agitated in a shaker

at a constant temperature for a predetermined period to reach equilibrium.

Effect of Parameters: The influence of various experimental parameters on the adsorption

process is investigated by systematically varying:

pH: The pH of the dye solution is adjusted using HCl or NaOH, as it significantly affects

the surface charge of the biochar and the ionization of the dye molecules[2].

Contact Time: Samples are collected at different time intervals to determine the time

required to reach adsorption equilibrium.

Initial Dye Concentration: The experiment is repeated with different initial dye

concentrations to study the effect on adsorption capacity.

Adsorbent Dosage: The amount of biochar is varied to determine the optimal adsorbent

dose.

Analysis: After agitation, the solution is filtered or centrifuged to separate the biochar. The

remaining concentration of the dye in the supernatant is determined using a UV-Vis

spectrophotometer at the maximum absorbance wavelength of the dye.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.mdpi.com/1420-3049/29/23/5532
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis
The adsorption capacity at equilibrium (q_e, mg/g) is calculated using the following equation:

q_e = (C₀ - C_e) * V / m

where:

C₀ is the initial dye concentration (mg/L)

C_e is the equilibrium dye concentration (mg/L)

V is the volume of the solution (L)

m is the mass of the biochar (g)

The experimental data is then fitted to various isotherm and kinetic models to understand the

adsorption mechanism.

Adsorption Isotherms: Langmuir and Freundlich isotherm models are commonly used to

describe the equilibrium adsorption data[18][19][20][21]. The Langmuir model assumes

monolayer adsorption on a homogeneous surface, while the Freundlich model is applicable

to heterogeneous surfaces.

Adsorption Kinetics: Pseudo-first-order and pseudo-second-order kinetic models are used to

determine the rate of adsorption[22][23][24][25]. The pseudo-second-order model often

provides a better fit for dye adsorption on biochar, suggesting that chemisorption may be the

rate-limiting step[1][6][24].

Visualizing the Experimental Workflow
The following diagram illustrates a typical workflow for a batch adsorption experiment.

Caption: A generalized workflow for investigating the adsorption of anionic dyes by biochar.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://files.core.ac.uk/reader/234689200
https://www.researchgate.net/figure/Langmuir-a-c-and-Freundlich-adsorption-isotherms-b-d-for-MB-dye-adsorption-by-BC_fig2_331515784
https://www.researchgate.net/figure/Langmuir-isotherm-for-MB-dye-adsorption-by-water-hyacinth_fig1_265511583
https://www.youtube.com/watch?v=IXGKa5cr5ro
https://arabjchem.org/recent-advances-in-adsorption-kinetic-models-their-application-to-dye-types/
https://www.researchgate.net/figure/Pseudo-first-order-and-pseudo-second-order-kinetic-model-fitting_fig4_334321633
https://pmc.ncbi.nlm.nih.gov/articles/PMC8703421/
https://www.researchgate.net/figure/Pseudo-first-order-a-and-pseudo-second-order-b-kinetic-plots-for-the-adsorption_fig3_318360813
https://pubs.rsc.org/en/content/articlehtml/2018/ra/c8ra06370b
https://repository.lsu.edu/plantsoil_pubs/947/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8703421/
https://www.benchchem.com/product/b12381963?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Superb adsorption capacity of biochar derived from leather shavings for Congo red - RSC
Advances (RSC Publishing) DOI:10.1039/C8RA06370B [pubs.rsc.org]

2. mdpi.com [mdpi.com]

3. mdpi.com [mdpi.com]

4. Adsorption of Congo red dye in water by orange peel biochar modified with CTAB - RSC
Advances (RSC Publishing) [pubs.rsc.org]

5. Adsorption of Congo red dye in water by orange peel biochar modified with CTAB - RSC
Advances (RSC Publishing) DOI:10.1039/D3RA01444D [pubs.rsc.org]

6. "Adsorption/desorption behavior of cationic and anionic dyes by biochar" by Jong Hwan
Park, Jim J. Wang et al. [repository.lsu.edu]

7. researchgate.net [researchgate.net]

8. The enhancement of reactive red 24 adsorption from aqueous solution using agricultural
waste-derived biochar modified with ZnO nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

9. deswater.com [deswater.com]

10. Adsorption of Reactive Brilliant Red X-3B in Aqueous Solutions on Clay–Biochar
Composites from Bagasse and Natural Attapulgite [mdpi.com]

11. researchgate.net [researchgate.net]

12. Adsorption of Acid Yellow 36 and direct blue 86 dyes to Delonix regia biochar-sulphur -
PubMed [pubmed.ncbi.nlm.nih.gov]

13. researchgate.net [researchgate.net]

14. Innovation of Remazol yellow FG dye adsorption using biochar from coffee fruit shell
waste [jeeng.net]

15. Innovation of Remazol yellow FG dye adsorption using biochar from coffee fruit shell
waste - Journal of Ecological Engineering - Tom Vol. 26, nr 1 (2025) - BazTech - Yadda
[yadda.icm.edu.pl]

16. jeeng.net [jeeng.net]

17. yadda.icm.edu.pl [yadda.icm.edu.pl]

18. files.core.ac.uk [files.core.ac.uk]

19. researchgate.net [researchgate.net]

20. researchgate.net [researchgate.net]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2018/ra/c8ra06370b
https://pubs.rsc.org/en/content/articlehtml/2018/ra/c8ra06370b
https://www.mdpi.com/1420-3049/29/23/5532
https://www.mdpi.com/1422-0067/25/9/4771
https://pubs.rsc.org/en/content/articlelanding/2023/ra/d3ra01444d
https://pubs.rsc.org/en/content/articlelanding/2023/ra/d3ra01444d
https://pubs.rsc.org/en/content/articlehtml/2023/ra/d3ra01444d
https://pubs.rsc.org/en/content/articlehtml/2023/ra/d3ra01444d
https://repository.lsu.edu/plantsoil_pubs/947/
https://repository.lsu.edu/plantsoil_pubs/947/
https://www.researchgate.net/publication/348978428_The_enhancement_of_reactive_red_24_adsorption_from_aqueous_solution_using_agricultural_waste-derived_biochar_modified_with_ZnO_nanoparticles
https://pmc.ncbi.nlm.nih.gov/articles/PMC8694736/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8694736/
https://www.deswater.com/DWT_articles/vol_175_papers/175_2020_282.pdf
https://www.mdpi.com/2073-4441/10/6/703
https://www.mdpi.com/2073-4441/10/6/703
https://www.researchgate.net/publication/325448354_Adsorption_of_Reactive_Brilliant_Red_X-3B_in_Aqueous_Solutions_on_Clay-Biochar_Composites_from_Bagasse_and_Natural_Attapulgite
https://pubmed.ncbi.nlm.nih.gov/39870714/
https://pubmed.ncbi.nlm.nih.gov/39870714/
https://www.researchgate.net/publication/388424024_Adsorption_of_Acid_Yellow_36_and_direct_blue_86_dyes_to_Delonix_regia_biochar-sulphur
https://www.jeeng.net/Innovation-of-Remazol-yellow-FG-dye-adsorption-using-biochar-from-coffee-fruit-shell,195754,0,1.html
https://www.jeeng.net/Innovation-of-Remazol-yellow-FG-dye-adsorption-using-biochar-from-coffee-fruit-shell,195754,0,1.html
http://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-319ca48a-edea-4115-8acb-21496bcbbb8d
http://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-319ca48a-edea-4115-8acb-21496bcbbb8d
http://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-319ca48a-edea-4115-8acb-21496bcbbb8d
https://www.jeeng.net/pdf-195754-116842?filename=Innovation%20of%20Remazol.pdf
https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-319ca48a-edea-4115-8acb-21496bcbbb8d/c/23_Sukarta_innovation_jee_1_2025.pdf
https://files.core.ac.uk/reader/234689200
https://www.researchgate.net/figure/Langmuir-a-c-and-Freundlich-adsorption-isotherms-b-d-for-MB-dye-adsorption-by-BC_fig2_331515784
https://www.researchgate.net/figure/Langmuir-isotherm-for-MB-dye-adsorption-by-water-hyacinth_fig1_265511583
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


21. youtube.com [youtube.com]

22. Recent Advances in Adsorption Kinetic Models: Their Application to Dye Types - Arabian
Journal of Chemistry [arabjchem.org]

23. researchgate.net [researchgate.net]

24. Kinetics, Isotherm and Thermodynamic Studies for Efficient Adsorption of Congo Red
Dye from Aqueous Solution onto Novel Cyanoguanidine-Modified Chitosan Adsorbent - PMC
[pmc.ncbi.nlm.nih.gov]

25. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Adsorption capacity of different biochar for Direct Yellow
106]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381963#adsorption-capacity-of-different-biochar-
for-direct-yellow-106]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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